1-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-methyl-7,8-dihydro-6H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 3-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-7-methyl-15-thia-2,4,5,7-tetrazatetracyclo[7.6.0.02,6.010,14]pentadeca-1(9),3,5,10(14)-tetraen-8-one
• InChI: InChI=1S/C19H15BrN4O2S2/c1-23-16(26)15-12-3-2-4-14(12)28-17(15)24-18(23)21-22-19(24)27-9-13(25)10-5-7-11(20)8-6-10/h5-8H,2-4,9H2,1H3
• InChI Key: SVJGPCHCUIMVFT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(N3C1=NN=C3SCC(=O)C4=CC=C(C=C4)Br)SC5=C2CCC5
• Molecular Formula: C19H15BrN4O2S2
• Molecular Weight: 475.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromophenyl group could be introduced through electrophilic aromatic substitution. The thioether group could be formed through a nucleophilic substitution reaction. The formation of the rings could involve cyclization reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromophenyl group could undergo further electrophilic aromatic substitution reactions. The thioether group could participate in oxidation reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, if it shows promising biological activity, it could be developed into a new drug.